Cas no 2305252-39-3 (5-Methoxybicyclo[2.2.1]heptan-2-amine)

• Product Name: 5-Methoxybicyclo[2.2.1]heptan-2-amine
• CAS No: 2305252-39-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5937840
• PubChem ID: 138987485
• Update Time: 2025-10-23

5-Methoxybicyclo[2.2.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6733438
• 5-methoxybicyclo[2.2.1]heptan-2-amine
• 2305252-39-3
• 5-Methoxybicyclo[2.2.1]heptan-2-amine

• Inchi： 1S/C8H15NO/c1-10-8-4-5-2-6(8)3-7(5)9/h5-8H,2-4,9H2,1H3
• InChI Key： NZRYAXXXLGKMOU-UHFFFAOYSA-N
• SMILES： O(C)C1CC2C(CC1C2)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Methoxybicyclo[2.2.1]heptan-2-amine

Exploring the Unique Properties and Applications of 5-Methoxybicyclo[2.2.1]heptan-2-amine (CAS No. 2305252-39-3)

The compound 5-Methoxybicyclo[2.2.1]heptan-2-amine (CAS No. 2305252-39-3) is a structurally intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique bicyclic framework, combined with the presence of a methoxy group and an amine functionality, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid structure could contribute to enhanced binding affinity and selectivity.

One of the most frequently searched questions about 5-Methoxybicyclo[2.2.1]heptan-2-amine revolves around its synthesis and purification methods. Given the growing demand for high-purity intermediates in medicinal chemistry, optimizing the production of this compound is a hot topic. Recent advancements in catalytic hydrogenation and chiral resolution techniques have improved the efficiency of its synthesis, making it more accessible for laboratory and industrial use.

Another area of interest is the role of 5-Methoxybicyclo[2.2.1]heptan-2-amine in the development of novel central nervous system (CNS) therapeutics. Its bicyclic structure resembles that of certain neuromodulators, prompting investigations into its potential as a scaffold for designing drugs targeting neurological disorders. This aligns with the broader trend in pharmaceutical research, where there is a surge in demand for innovative treatments for conditions like depression, anxiety, and neurodegenerative diseases.

From a chemical perspective, the bicyclo[2.2.1]heptane core of this compound is noteworthy for its conformational rigidity. This property is highly valued in drug design, as it can reduce entropy penalties during molecular recognition processes. The methoxy group at the 5-position further enhances the molecule's solubility and metabolic stability, which are critical factors in pharmacokinetic optimization. These attributes make CAS No. 2305252-39-3 a compelling subject for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 5-Methoxybicyclo[2.2.1]heptan-2-amine has also found use in materials science. Its amine functionality allows for facile derivatization, enabling its incorporation into polymers and coatings with tailored properties. This versatility has led to explorations in creating advanced materials for electronics, adhesives, and even biodegradable plastics, addressing the global push toward sustainable technologies.

As the scientific community continues to explore the potential of 5-Methoxybicyclo[2.2.1]heptan-2-amine, its relevance in interdisciplinary research becomes increasingly apparent. Whether in the context of drug discovery, materials science, or green chemistry, this compound exemplifies how fundamental chemical building blocks can drive innovation across multiple domains. With ongoing advancements in synthetic methodologies and analytical techniques, the future holds exciting possibilities for this molecule and its derivatives.